Cas no 39911-29-0 (3-Nitro-4-piperidinobenzaldehyde)

3-Nitro-4-piperidinobenzaldehyde is a nitro-substituted benzaldehyde derivative featuring a piperidine ring at the 4-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both nitro and piperidine functional groups enhances its reactivity, enabling selective transformations such as reductions, condensations, and cyclizations. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. It is commonly supplied as a crystalline solid with documented spectroscopic data for verification.
3-Nitro-4-piperidinobenzaldehyde structure
39911-29-0 structure
Product Name:3-Nitro-4-piperidinobenzaldehyde
CAS No:39911-29-0
MF:C12H14N2O3
MW:234.251163005829
MDL:MFCD00831780
CID:89398
PubChem ID:2737076
Update Time:2025-06-08

3-Nitro-4-piperidinobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Nitro-4-(piperidin-1-yl)benzaldehyde
    • 3-Nitro-4-(1-piperidinyl)benzaldehyde
    • 3-nitro-4-piperidin-1-ylbenzaldehyde
    • 3-nitro-4-piperidinobenzaldehyde
    • 3-Nitro-4-piperidinobenzenecarbaldehyde
    • 3-nitro-4-piperidylbenzaldehyde
    • A824804
    • CS-0206825
    • EN300-15569
    • FT-0616223
    • 39911-29-0
    • D95934
    • SR-01000041083
    • Z31192689
    • SB43244
    • SR-01000041083-1
    • AKOS000345390
    • 4Y-0715
    • MFCD00831780
    • DTXSID90371817
    • SCHEMBL1418324
    • 3-nitro-4-piperidin-1-yl-benzaldehyde
    • BNNMEAFYZHALEC-UHFFFAOYSA-N
    • DB-026102
    • 3-Nitro-4-piperidinobenzaldehyde
    • MDL: MFCD00831780
    • Inchi: 1S/C12H14N2O3/c15-9-10-4-5-11(12(8-10)14(16)17)13-6-2-1-3-7-13/h4-5,8-9H,1-3,6-7H2
    • InChI Key: BNNMEAFYZHALEC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=O)C=CC=1N1CCCCC1)=O

Computed Properties

  • Exact Mass: 234.10000
  • Monoisotopic Mass: 234.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.1A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.264
  • Melting Point: 48-50°C
  • Boiling Point: 408.6°C at 760 mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.611
  • PSA: 66.13000
  • LogP: 2.98580
  • Sensitiveness: Air Sensitive
  • Solubility: Insoluble

3-Nitro-4-piperidinobenzaldehyde Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

3-Nitro-4-piperidinobenzaldehyde Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Nitro-4-piperidinobenzaldehyde Pricemore >>

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Additional information on 3-Nitro-4-piperidinobenzaldehyde

Comprehensive Overview of 3-Nitro-4-piperidinobenzaldehyde (CAS No. 39911-29-0): Properties, Applications, and Research Insights

3-Nitro-4-piperidinobenzaldehyde (CAS No. 39911-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of a nitro group and a piperidine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C12H14N2O3, highlights its potential for diverse applications, ranging from drug development to material science.

In recent years, the demand for nitro-aromatic compounds like 3-Nitro-4-piperidinobenzaldehyde has surged, driven by their role in designing bioactive molecules. Researchers frequently explore its reactivity in cross-coupling reactions and reductive amination, making it a hotspot for innovation. The compound's aldehyde functionality further enhances its utility as a building block for heterocyclic synthesis, aligning with trends in green chemistry and sustainable synthesis.

The physicochemical properties of 3-Nitro-4-piperidinobenzaldehyde include a melting point range of 120–125°C and moderate solubility in polar organic solvents. These traits make it suitable for laboratory-scale reactions and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for reproducibility in research.

One of the most searched questions about this compound revolves around its synthetic pathways. A typical route involves the nitration of 4-piperidinobenzaldehyde, followed by purification. Optimizing yield and minimizing byproducts are key challenges addressed in recent publications. Additionally, its stability under varying pH conditions is a topic of interest for formulators.

From an application standpoint, 3-Nitro-4-piperidinobenzaldehyde is pivotal in developing kinase inhibitors and antimicrobial agents, reflecting the broader shift toward targeted therapies. Its electron-withdrawing nitro group influences the electronic properties of derived molecules, a feature exploited in photocatalysis studies. Such interdisciplinary relevance underscores its value in modern R&D.

Environmental and safety considerations are also frequently discussed. While not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Researchers often inquire about its biodegradability and ecotoxicology, topics gaining traction due to stricter environmental regulations.

In summary, 3-Nitro-4-piperidinobenzaldehyde (CAS No. 39911-29-0) exemplifies the intersection of innovation and practicality in chemical synthesis. Its adaptability to emerging fields like AI-driven drug discovery and catalysis ensures its continued relevance. For those seeking detailed spectral data or scalable synthesis methods, peer-reviewed journals and patent databases remain invaluable resources.

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